3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride

• IUPAC Name: 3-iodo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine;hydrochloride
• InChI: InChI=1S/C6H8IN3.ClH/c7-5-3-9-10-2-1-8-4-6(5)10;/h3,8H,1-2,4H2;1H
• InChI Key: LHDJNHCLSGXNFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)I)CN1.Cl
• Molecular Formula: C6H9ClIN3
• Molecular Weight: 285.51 g/mol

Description

“3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride” is a research chemical. It has a molecular weight of 285.51 g/mol and its IUPAC name is 3-iodo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine hydrochloride. The compound is typically stored at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES notation: C1CN2C(=C(C=N2)I)CN1.Cl.

Physical And Chemical Properties Analysis

“this compound” is a powder. It has a molecular weight of 285.51 g/mol and its chemical formula is C6H9ClIN3.

Scientific Research Applications

Green Synthesis Techniques

Research highlights green, solvent-free synthesis methods for pyrazole derivatives, including pyrazolo[1,5-a]pyrimidines, showcasing environmentally friendly approaches to chemical synthesis. Such methods emphasize the importance of developing sustainable and less toxic synthetic routes in chemistry (Al-Matar et al., 2010).

Antibacterial Activities

Derivatives of pyrazole compounds, synthesized from pyrazole-3-carboxylic acids, have been investigated for their antibacterial properties. These studies demonstrate the potential of pyrazole derivatives as promising candidates for antibacterial agents, highlighting the importance of structural modifications to enhance biological activities (Bildirici et al., 2007).

Novel Synthetic Routes

Innovative synthetic routes to pyrazolo[3,4-b]pyridines have been developed, involving copper and palladium-promoted coupling reactions. This research underscores the ongoing evolution of synthetic chemistry in creating complex molecules efficiently, which could have implications for drug development and materials science (Lavecchia et al., 2004).

Biological Activity of Pyrazole Derivatives

Compounds based on the pyrazole scaffold, including pyrazolo[1,5-a]pyrimidines, have been synthesized and evaluated for various biological activities such as antimicrobial, anti-inflammatory, and analgesic properties. This body of work highlights the versatility of pyrazole derivatives in medicinal chemistry, opening up new avenues for therapeutic applications (Zaki et al., 2016).

Exploratory Chemical Space

The exploration of "unconquered" chemical space through the synthesis of novel heterocyclic compounds, including pyrazolo derivatives, illustrates the frontier of chemical research aimed at discovering new molecules with potential applications in medicine and material science. This exploration is crucial for expanding our understanding of chemical diversity and its applications (Thorimbert et al., 2018).

Safety and Hazards

The compound is associated with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

The future directions for “3-iodo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine hydrochloride” are not specified in the search results. Given its status as a research chemical, it is likely that future work will involve further studies to understand its properties and potential applications.